molecular formula C7H10N2O2S B15398959 5-Methyl-1-(2-sulfanylethyl)pyrimidine-2,4(1H,3H)-dione CAS No. 88946-41-2

5-Methyl-1-(2-sulfanylethyl)pyrimidine-2,4(1H,3H)-dione

Cat. No.: B15398959
CAS No.: 88946-41-2
M. Wt: 186.23 g/mol
InChI Key: SHCVCSKYZLKOSZ-UHFFFAOYSA-N
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Description

5-Methyl-1-(2-sulfanylethyl)pyrimidine-2,4(1H,3H)-dione is a pyrimidine-2,4-dione derivative characterized by a 5-methyl substitution on the pyrimidine ring and a 2-sulfanylethyl group at the N1 position. Its structural features suggest utility in medicinal chemistry, particularly in modulating enzyme active sites or viral capsid proteins .

Properties

CAS No.

88946-41-2

Molecular Formula

C7H10N2O2S

Molecular Weight

186.23 g/mol

IUPAC Name

5-methyl-1-(2-sulfanylethyl)pyrimidine-2,4-dione

InChI

InChI=1S/C7H10N2O2S/c1-5-4-9(2-3-12)7(11)8-6(5)10/h4,12H,2-3H2,1H3,(H,8,10,11)

InChI Key

SHCVCSKYZLKOSZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C(=O)NC1=O)CCS

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table and discussion highlight key structural analogs, their substituents, physicochemical properties, and biological activities:

Compound Name Substituents Molecular Formula Key Properties/Activities References
5-Methyl-1-(2-sulfanylethyl)pyrimidine-2,4(1H,3H)-dione 5-methyl, N1-(2-sulfanylethyl) C₇H₁₀N₂O₂S Thiol reactivity, potential antiviral/antimicrobial activity via thiol-mediated interactions
5-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione 5-(2-hydroxyethyl) C₆H₈N₂O₃ Hydrophilic due to -OH; used in nucleoside analog synthesis
5-Methyl-1-(prop-2-yn-1-yl)pyrimidine-2,4(1H,3H)-dione (6b) 5-methyl, N1-propargyl C₈H₉N₂O₂ Propargyl group enables "click chemistry"; anticancer applications reported
1-(4-tert-Butylbenzyl)pyrimidine-2,4(1H,3H)-dione N1-(4-tert-butylbenzyl) C₁₆H₂₀N₂O₂ Lipophilic tert-butyl group enhances membrane permeability; herbicide/antiviral applications
5-(Methylselanyl)pyrimidine-2,4(1H,3H)-dione 5-(methylselanyl) C₅H₆N₂O₂Se Selenium substitution alters redox properties; potential toxicity concerns
7-tert-butyl-1-cyclopropyl-5-mercaptopyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione Complex bicyclic structure with tert-butyl C₁₃H₁₆N₄O₂S High steric bulk; antimicrobial or enzyme inhibition potential

Key Comparisons :

Substituent Effects on Reactivity and Solubility :

  • The 2-sulfanylethyl group in the target compound confers thiol reactivity , distinguishing it from analogs like 5-(2-hydroxyethyl)pyrimidine-2,4-dione (hydrophilic, -OH) or 5-(methylselanyl)pyrimidine-2,4-dione (redox-active selenium) . Thiols can form disulfide bonds or chelate metals, which may enhance interactions with viral proteins (e.g., HIV capsid) .
  • Lipophilic substituents, such as the tert-butyl group in 1-(4-tert-butylbenzyl)pyrimidine-2,4-dione, improve membrane permeability but may reduce aqueous solubility compared to the sulfanylethyl group .

Biological Activity Profiles: Antiviral Potential: Compounds like AZT and stavudine (pyrimidine-2,4-dione derivatives) inhibit viral replication via nucleoside analog mechanisms . The target compound’s thiol group could offer a novel mode of action, such as disrupting viral capsid assembly . Anticancer Applications: Propargyl-substituted analogs (e.g., compound 6b) demonstrate anticancer activity, likely due to DNA intercalation or kinase inhibition . The sulfanylethyl group’s redox activity might similarly target cancer cell redox pathways.

Synthetic Accessibility :

  • The synthesis of N1-substituted pyrimidine-2,4-diones typically involves alkylation of the pyrimidine core. For example, 5-Methyl-1-(prop-2-yn-1-yl)pyrimidine-2,4-dione (6b) was synthesized via nucleophilic substitution under mild conditions , whereas analogs with bulky groups (e.g., 7-tert-butyl-1-cyclopropyl derivatives) require multi-step protocols . The target compound’s synthesis may necessitate protection of the thiol group to prevent oxidation during reactions .

Stability and Toxicity Considerations :

  • Thiol-containing compounds are prone to oxidation, requiring stabilizers (e.g., antioxidants) in formulations. In contrast, selenium analogs (e.g., 5-(methylselanyl)pyrimidine-2,4-dione) exhibit higher toxicity due to selenium’s narrow therapeutic window .

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